Cas no 106175-03-5 (1,3-Benzodioxole-5-propanol,a-(1,1-dimethylethyl)-)

• Product Name: 1,3-Benzodioxole-5-propanol,a-(1,1-dimethylethyl)-
• CAS No: 106175-03-5
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 186318
• PubChem ID: 129215
• Update Time: 2025-04-19

1,3-Benzodioxole-5-propanol,a-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-propanol,a-(1,1-dimethylethyl)-
• 1-(1,3-benzodioxol-5-yl)-4,4-dimethylpentan-3-ol
• alpha-1,1-dimethylethyl-1,3-benzodioxole-5-propanol
• D 2602
• D-2602
• alpha-(1,1-Dimethylethyl)-1,3-benzodioxole-5-propanol
• 106175-03-5
• 1-(2H-1,3-BENZODIOXOL-5-YL)-4,4-DIMETHYLPENTAN-3-OL
• 1,3-Benzodioxole-5-propanol, alpha-(1,1-dimethylethyl)-
• DTXSID20909945

• Inchi： 1S/C14H20O3/c1-14(2,3)13(15)7-5-10-4-6-11-12(8-10)17-9-16-11/h4,6,8,13,15H,5,7,9H2,1-3H3
• InChI Key： QDFKSTRRJRMBFV-UHFFFAOYSA-N
• SMILES： OC(CCC1=CC=C2C(=C1)OCO2)C(C)(C)C

Computed Properties

• Exact Mass: 236.14100
• Monoisotopic Mass: 236.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.104
• Boiling Point: 346.7°Cat760mmHg
• Flash Point: 163.5°C
• Refractive Index: 1.534
• PSA: 38.69000
• LogP: 2.75490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles